Cas no 362670-09-5 (Tert-Butyl (2-amino-5-methoxyphenyl)carbamate)

Tert-Butyl (2-amino-5-methoxyphenyl)carbamate is a protected aniline derivative widely used in organic synthesis and pharmaceutical research. Its key structural features include a tert-butyloxycarbonyl (Boc) protecting group, which enhances stability and facilitates selective deprotection under mild acidic conditions. The presence of both amino and methoxy functional groups on the aromatic ring makes it a versatile intermediate for constructing complex molecules, particularly in medicinal chemistry. The Boc group ensures compatibility with a range of reaction conditions, improving handling and storage. This compound is valued for its reliability in peptide coupling, heterocycle synthesis, and as a precursor for bioactive molecules requiring controlled amine reactivity.
Tert-Butyl (2-amino-5-methoxyphenyl)carbamate structure
362670-09-5 structure
Product Name:Tert-Butyl (2-amino-5-methoxyphenyl)carbamate
CAS No:362670-09-5
MF:C12H18N2O3
MW:238.282923221588
MDL:MFCD09701255
CID:1026241
PubChem ID:51358605
Update Time:2025-10-29

Tert-Butyl (2-amino-5-methoxyphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl (2-amino-5-methoxyphenyl)carbamate
    • (2-Amino-5-methoxyphenyl)carbamic acid 1,1-dimethylethyl ester
    • tert-butyl N-(2-amino-5-methoxyphenyl)carbamate
    • (2-AMINO-5-METHOXY-PHENYL)-CARBAMIC ACID TERT-BUTYL ESTER
    • AK-68525
    • ANW-44336
    • CTK8B4211
    • S14-2601
    • SureCN5565178
    • N1-Boc-5-methoxy-1,2-benzenediamine
    • ATQQUUXZLWAIMY-UHFFFAOYSA-N
    • 4593AB
    • NE62982
    • SY039112
    • ST24025788
    • (2-Amino-5-methoxyphenyl)carbamic acid tert-butyl ester
    • (2-Amino-5-methoxy-phenyl)-carba
    • 362670-09-5
    • AC-29629
    • tert-Butyl 2-amino-5-methoxyphenylcarbamate
    • SB36836
    • CS-0154428
    • AMY202003229
    • CS-12173
    • AKOS015999568
    • DB-069351
    • DTXSID00680048
    • (2-Amino-5-methoxy-phenyl)-carbamic acid tert-butyl ester, AldrichCPR
    • MFCD09701255
    • Y10421
    • SCHEMBL5565178
    • A874383
    • EN300-1878588
    • Tert-Butyl (2-amino-5-methoxyphenyl)carbamate
    • MDL: MFCD09701255
    • Inchi: 1S/C12H18N2O3/c1-12(2,3)17-11(15)14-10-7-8(16-4)5-6-9(10)13/h5-7H,13H2,1-4H3,(H,14,15)
    • InChI Key: ATQQUUXZLWAIMY-UHFFFAOYSA-N
    • SMILES: O(C(NC1C=C(C=CC=1N)OC)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 238.13184
  • Monoisotopic Mass: 238.132
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 73.6
  • XLogP3: 1.8

Experimental Properties

  • Density: 1.163±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.45 g/l) (25 º C),
  • PSA: 73.58

Tert-Butyl (2-amino-5-methoxyphenyl)carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-DO996-250mg
Tert-Butyl (2-amino-5-methoxyphenyl)carbamate
362670-09-5 96%
250mg
990CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-DO996-1g
Tert-Butyl (2-amino-5-methoxyphenyl)carbamate
362670-09-5 96%
1g
2703CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-DO996-50mg
Tert-Butyl (2-amino-5-methoxyphenyl)carbamate
362670-09-5 96%
50mg
193.0CNY 2021-07-10
Alichem
A019122049-5g
tert-Butyl (2-amino-5-methoxyphenyl)carbamate
362670-09-5 95%
5g
$682.64 2023-09-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-DO996-200mg
Tert-Butyl (2-amino-5-methoxyphenyl)carbamate
362670-09-5 96%
200mg
483.0CNY 2021-07-10
Chemenu
CM368653-100mg
tert-Butyl (2-amino-5-methoxyphenyl)carbamate
362670-09-5 95%+
100mg
$54 2022-06-11
Chemenu
CM368653-250mg
tert-Butyl (2-amino-5-methoxyphenyl)carbamate
362670-09-5 95%+
250mg
$81 2022-06-11
Chemenu
CM368653-1g
tert-Butyl (2-amino-5-methoxyphenyl)carbamate
362670-09-5 95%+
1g
$230 2022-06-11
Chemenu
CM368653-5g
tert-Butyl (2-amino-5-methoxyphenyl)carbamate
362670-09-5 95%+
5g
$715 2022-06-11
Apollo Scientific
OR471532-250mg
N1-Boc-5-methoxy-1,2-benzenediamine
362670-09-5 96%
250mg
£95.00 2025-02-20

Additional information on Tert-Butyl (2-amino-5-methoxyphenyl)carbamate

Professional Introduction to Tert-Butyl (2-amino-5-methoxyphenyl)carbamate (CAS No. 362670-09-5)

Tert-Butyl (2-amino-5-methoxyphenyl)carbamate, with the CAS number 362670-09-5, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The molecular structure of Tert-Butyl (2-amino-5-methoxyphenyl)carbamate consists of a carbamate functional group attached to a phenyl ring substituted with an amino group at the 2-position and a methoxy group at the 5-position. This specific arrangement of functional groups makes it a versatile intermediate in the synthesis of various pharmacologically active molecules.

The carbamate group in Tert-Butyl (2-amino-5-methoxyphenyl)carbamate is known for its ability to participate in various chemical reactions, including acylation, hydrolysis, and condensation reactions. These reactions are crucial in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents. The presence of both amino and methoxy groups on the phenyl ring further enhances its reactivity, allowing for a wide range of chemical modifications. This makes Tert-Butyl (2-amino-5-methoxyphenyl)carbamate a valuable building block in medicinal chemistry.

In recent years, there has been a growing interest in the development of new drugs targeting neurological disorders. The structural features of Tert-Butyl (2-amino-5-methoxyphenyl)carbamate suggest that it may have potential applications in this area. For instance, the amino group can be used to form hydrogen bonds with biological targets, while the methoxy group can influence the electronic properties of the molecule, thereby affecting its binding affinity and selectivity. These characteristics make it an attractive candidate for further investigation as a lead compound or intermediate in the synthesis of neuroactive agents.

Moreover, the pharmaceutical industry has been increasingly exploring green chemistry principles to develop more sustainable synthetic routes. The synthesis of Tert-Butyl (2-amino-5-methoxyphenyl)carbamate can be optimized to minimize waste and reduce environmental impact. Recent studies have demonstrated that catalytic methods can be employed to enhance the efficiency of key reactions involved in its production. For example, transition metal-catalyzed cross-coupling reactions have been utilized to introduce the amino and methoxy groups onto the phenyl ring with high selectivity and yield. These advancements not only improve the sustainability of producing Tert-Butyl (2-amino-5-methoxyphenyl)carbamate but also contribute to the broader goal of sustainable pharmaceutical manufacturing.

The biological activity of Tert-Butyl (2-amino-5-methoxyphenyl)carbamate has also been explored in various preclinical studies. Researchers have investigated its potential as an intermediate in the synthesis of kinase inhibitors, which are widely used in the treatment of cancer and other inflammatory diseases. The structural motif present in Tert-Butyl (2-amino-5-methoxyphenyl)carbamate is known to interact with ATP-binding sites on kinases, making it a promising candidate for developing novel inhibitors. Preliminary studies have shown that derivatives of this compound exhibit inhibitory activity against specific kinases, suggesting their therapeutic potential.

In addition to its role in kinase inhibition, Tert-Butyl (2-amino-5-methoxyphenyl)carbamate has also been studied for its antimicrobial properties. The carbamate group and aromatic ring system can disrupt bacterial cell membranes or interfere with essential metabolic pathways, leading to their efficacy against a range of pathogens. Recent research has focused on optimizing synthetic routes to produce analogs of Tert-Butyl (2-amino-5-methoxyphenyl)carbamate with enhanced antimicrobial activity. These efforts are part of a broader initiative to discover new antibiotics to combat emerging resistant strains.

The development of computational methods for drug design has also played a significant role in understanding the potential applications of Tert-Butyl (2-amino-5-methoxyphenyl)carbamate. Molecular modeling techniques have been used to predict how this compound interacts with biological targets at the atomic level. These simulations provide valuable insights into its binding mode and affinity, helping researchers design more effective derivatives. By integrating experimental data with computational predictions, scientists can accelerate the discovery process and identify promising candidates for further development.

The future prospects for Tert-butyl (2-amino-5-methoxyphenyl)carbamate are vast and exciting. As our understanding of biological systems continues to grow, new opportunities will arise for leveraging this compound's unique properties. Whether it is through innovative synthetic methodologies or novel therapeutic applications, Tert-butyl (2-amino-5-methoxyphenyl)carbamate is poised to play a significant role in advancing pharmaceutical science and improving human health.

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited